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Compound of Interest

Compound Name: alsterpaullone

Cat. No.: B8101464

Get Quote

Executive Summary & Chemical Profile[1][3][4]
The Challenge: Alsterpaullone (9-Nitropaullone) is a potent, ATP-competitive inhibitor of

CDK1/2/5 and GSK-3

.[1][2] Structurally, it possesses a rigid, planar paullone scaffold (indolo[3,2-d][1]benzazepin-
6(5H)-one) which confers high lipophilicity.[1][2] While this structure is ideal for membrane
permeability, it creates significant handling challenges in aqueous environments.

The Failure Mode: Direct addition of high-concentration DMSO stocks into aqueous buffers

(PBS, media) often causes "solvent shock," resulting in rapid micro-precipitation.[1] These

micro-crystals are often invisible to the naked eye but lead to:

False Negatives: The effective concentration is lower than calculated.

High Variability: Inconsistent IC50 values between replicates.

Cytotoxicity: Crystals settling on cell monolayers cause physical stress unrelated to the

drug's mechanism.
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Physicochemical Snapshot
Property Value Notes

Molecular Weight 293.28 g/mol
Use this for Molarity

calculations.[1][2][3][4]

CAS Number 237430-03-4

Solubility (DMSO) ~15–20 mg/mL (50 mM) Recommended Stock Solvent.

Solubility (Water) < 0.1 mg/mL
Insoluble. Do not dissolve

directly.[1][2][3]

Solubility (PBS) < 0.5 mg/mL
Only achievable with co-

solvents (DMSO).[1][2]

Protocol A: Standard In Vitro Dilution (Cell Culture)
Use this protocol for cellular assays (IC50 determination) where final concentrations are < 10

µM.[1][2]

The Mechanism: To prevent precipitation, we must avoid the "solvent shock" that occurs when

a hydrophobic solute in an organic solvent (DMSO) hits a wall of water. We use a Stepwise

Solvent Shift to lower the kinetic energy barrier of mixing.

Step-by-Step Workflow
Prepare Master Stock (DMSO):

Dissolve solid Alsterpaullone in anhydrous DMSO to 10 mM.

Tip: Warm to 37°C and vortex for 30 seconds to ensure the crystal lattice is fully disrupted.

Validation: Solution must be a clear, bright yellow/orange liquid with no turbidity.

Create Intermediate Stock (100x):

Do NOT add the 10 mM stock directly to the cell culture plate.
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Dilute the 10 mM Master Stock 1:100 in culture medium (or PBS) to create a 100 µM

Intermediate.

Critical Technique: Add the DMSO stock dropwise into the vortexing media. Do not add

media to the DMSO.

Final Dosing:

Add the Intermediate Stock to your cell wells.

Example: Dilute 1:10 to achieve 10 µM final concentration.

Result: Final DMSO concentration is 0.1%, which is generally non-toxic.

Visual Workflow (Graphviz)[1][2]
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Figure 1: The Stepwise Solvent Shift prevents "shock precipitation" by buffering the transition

from organic to aqueous phase.[1][2]

Protocol B: High-Concentration Formulation (In Vivo
/ High Dose)
Use this protocol for animal studies or assays requiring > 50 µM, where DMSO limits would be

exceeded.[1][2]
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The Solution: When DMSO tolerance is the bottleneck, use 2-Hydroxypropyl-

-Cyclodextrin (HP-

-CD).[1][2] This cyclic oligosaccharide forms a "host-guest" inclusion complex, encapsulating
the hydrophobic Alsterpaullone molecule within its cavity while presenting a hydrophilic
exterior to the buffer.

Step-by-Step Workflow
Prepare Vehicle:

Dissolve HP-

-CD in dH2O or PBS to 20-40% (w/v).[1][2]

Filter sterilize (0.22 µm).[2]

Complexation:

Prepare Alsterpaullone in DMSO at 50 mM (high concentration).

Add the Alsterpaullone/DMSO stock slowly to the HP-

-CD vehicle while sonicating or stirring rapidly.[1][2]

Target final ratio: < 5% DMSO, > 20% Cyclodextrin.

Validation:

The solution should remain clear. If cloudy, sonicate at 40°C for 10-20 minutes.[1]

Molecular Mechanism (Graphviz)[1][2]
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Figure 2: Encapsulation strategy using HP-

-CD to bypass aqueous solubility limits.[1][2]

Troubleshooting & FAQs
Q1: My stock solution in DMSO has frozen. Is it degraded?

A: No. DMSO freezes at 19°C. Solidification is normal at 4°C or -20°C.[1][2]

Fix: Thaw at room temperature and vortex. If crystals persist, warm to 37°C for 5 minutes.

Alsterpaullone is thermally stable at this temperature.

Q2: I see "needles" in my cell culture wells after 24 hours.

A: This is Alsterpaullone crashing out. It happens if the final concentration exceeds the

aqueous solubility limit (~1-2 µM in pure media) or if evaporation has concentrated the

media.[2]

Fix: Switch to the Cyclodextrin Protocol (Protocol B). The inclusion complex prevents

crystallization over long incubation times.
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Q3: Can I store the aqueous dilution?

A:No. Aqueous dilutions of Alsterpaullone are thermodynamically unstable.

Rule: Prepare fresh dilutions from the DMSO Master Stock immediately before every

experiment. Discard aqueous leftovers after 24 hours.

Q4: Is the cytotoxicity from the drug or the solvent?

A: Always run a "Vehicle Control" (DMSO only) at the same % v/v as your highest drug dose.

Limit: Most mammalian cells tolerate up to 0.5% DMSO.[5] Primary neurons are sensitive >

0.1%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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